CIM0216 mechanism of action on TRPM3
CIM0216 mechanism of action on TRPM3
An In-depth Technical Guide on the Mechanism of Action of CIM0216 on TRPM3
Introduction
The Transient Receptor Potential Melastatin 3 (TRPM3) channel is a non-selective cation channel that functions as a crucial sensor for noxious heat and chemical stimuli.[1][2][3] It is highly expressed in the somatosensory system, including dorsal root ganglia (DRG) and trigeminal ganglion neurons, as well as in other tissues like the pancreas.[1][2][4] The physiological importance of TRPM3 in pain sensation and inflammatory hyperalgesia has made it a promising target for novel analgesics.[5] The development of potent and selective pharmacological tools is essential for elucidating its function. CIM0216 is a synthetic small-molecule agonist that has emerged as a powerful tool for studying TRPM3 due to its high potency and unique activation mechanism compared to the canonical agonist, pregnenolone (B344588) sulfate (B86663) (PS).[1][2][6] This document provides a comprehensive overview of the mechanism of action of CIM0216 on the TRPM3 channel.
Core Mechanism of Action
CIM0216 acts as a potent and selective direct agonist of the TRPM3 channel.[6] Its binding initiates a conformational change that leads to channel opening and subsequent physiological responses. Unlike the endogenous agonist pregnenolone sulfate, CIM0216 possesses a unique ability to activate both the central ion pore and an alternative cation permeation pathway within the TRPM3 channel without the need for co-factors.[1][2]
Binding and Channel Gating
Cryo-electron microscopy and site-directed mutagenesis studies have identified the binding site for CIM0216 within the S1-S4 transmembrane domains of the TRPM3 channel.[7][8] Key amino acid residues, including Y855, Y859, Y888, L892, E895, W959, R962, and I966, are critical for its interaction.[8] Mutation of these residues significantly reduces the current induced by CIM0216.[8]
The binding of CIM0216 induces a robust, doubly rectifying current, which is a characteristic feature of TRPM3 activation.[7] This activation develops over a period of about 100 seconds and fades gradually upon washout.[7] A distinguishing feature of CIM0216 is its capacity to open both the primary Ca²⁺-conducting pore and a secondary cation pathway, a feat that for the endogenous agonist PS requires the presence of a modulator like clotrimazole (B1669251) (Clt).[1][2]
Downstream Signaling and Physiological Consequences
The activation of TRPM3 by CIM0216 triggers a cascade of downstream cellular events, primarily initiated by the influx of cations.
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Calcium Influx and Depolarization: CIM0216 stimulation leads to a significant influx of extracellular Ca²⁺ and Na⁺, causing an increase in intracellular Ca²⁺ concentration ([Ca²⁺]i) and depolarization of the plasma membrane.[1][6][9] In HEK-TRPM3 cells, CIM0216 can induce a robust increase in [Ca²⁺]i, reaching levels of approximately 1,145 nM.[6] In some cells, such as insulinoma cells, the initial Na⁺ influx and subsequent membrane depolarization can also activate voltage-gated Ca²⁺ channels, further amplifying the calcium signal.[3][10]
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Gene Transcription: The rise in intracellular Ca²⁺ initiates signaling cascades that extend to the nucleus, leading to changes in gene expression.[9] CIM0216 has been shown to activate the transcription factor AP-1 and stimulate the transcriptional activation potential of its components, c-Jun and c-Fos.[9]
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Neuropeptide and Hormone Release: In sensory nerve terminals, CIM0216-mediated TRPM3 activation evokes the release of the neuropeptide calcitonin gene-related peptide (CGRP).[1][2][7] This action implicates TRPM3 in neurogenic inflammation and potentially in conditions like migraine.[7] Furthermore, in pancreatic islets, CIM0216 stimulates a TRPM3-dependent release of insulin (B600854).[1][2][11]
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Nociception: When administered in vivo, CIM0216 induces nocifensive behaviors, such as paw licking, confirming the role of TRPM3 activation in pain sensation.[1][12]
Modulation and Inhibition
The effects of CIM0216 are subject to modulation by various factors:
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Synergism with Heat: The activating effect of CIM0216 on TRPM3 is temperature-dependent. Subthreshold concentrations of CIM0216 can evoke robust channel activation when the temperature is raised to 37°C, indicating a synergistic relationship between the chemical agonist and heat.[4]
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Interaction with Other Ligands: CIM0216 shows a positive allosteric interaction with pregnenolone sulfate (PS). In the presence of PS, the dose-response curve for CIM0216 shifts to lower concentrations, indicating potentiation.[1][4] Conversely, the modulator clotrimazole (Clt), which potentiates PS-induced currents, blocks CIM0216-induced currents, suggesting a competitive interaction at a similar binding site.[4][7]
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Inhibition: CIM0216-induced TRPM3 activity can be blocked by known TRPM3 inhibitors, such as isosakuranetin (B191617) and primidone.[5][7] Additionally, activation of G-protein coupled receptors (GPCRs) coupled to Gi/o proteins can inhibit TRPM3. For instance, the GABA-B receptor agonist baclofen (B1667701) can inhibit CIM0216-induced currents and nocifensive responses through the action of Gβγ subunits directly on the channel.[5][12]
Quantitative Data
The following tables summarize the key quantitative parameters of CIM0216's action on TRPM3.
Table 1: Potency and Efficacy of CIM0216 on TRPM3
| Parameter | Value | Cell Type | Condition | Reference |
|---|---|---|---|---|
| pEC₅₀ (Ca²⁺ Response) | 0.77 ± 0.1 µM | HEK-TRPM3 | CIM0216 alone | [1][4][6] |
| pEC₅₀ (Ca²⁺ Response) | 42 ± 0.6 nM | HEK-TRPM3 | CIM0216 in the presence of 40 µM PS | [1][4] |
| pEC₅₀ (PS Ca²⁺ Response) | 3.0 ± 0.1 µM | HEK-TRPM3 | Pregnenolone Sulfate (PS) alone | [1][4] |
| [Ca²⁺]i Increase (ΔCa²⁺) | 1,145 ± 26 nM | HEK-TRPM3 | 1 µM CIM0216 | [6] |
| [Ca²⁺]i Increase (ΔCa²⁺) | 357 ± 14 nM | Mouse DRG Neurons | 1 µM CIM0216 |[1][4] |
Table 2: Selectivity Profile of CIM0216
| Channel | Effect (at 10 µM CIM0216) | Reference |
|---|---|---|
| TRPM3 | Potent Agonist | [6] |
| TRPM1 | No stimulating or blocking effect | [6] |
| TRPM2 | Minor block (16.6%) | [6] |
| TRPM4 | No stimulating or blocking effect | [6] |
| TRPM5 | Minor block (33.5%) | [6] |
| TRPM6 | No stimulating or blocking effect | [6] |
| TRPM7 | No stimulating or blocking effect | [6] |
| TRPV1 | No detectable effect | [6] |
| TRPM8 | No detectable effect |[6] |
Table 3: Physiological Responses to CIM0216-induced TRPM3 Activation
| Response | Agonist Concentration | System/Cell Type | Key Finding | Reference |
|---|---|---|---|---|
| CGRP Release | 100 µM | Ex vivo rat trigeminal ganglion | Significant CGRP release triggered | [7][11] |
| Insulin Release | 1 µM | Isolated mouse pancreatic islets | TRPM3-dependent insulin release induced | [1][11] |
| Nocifensive Behavior | 50 nmol/paw (in vivo) | Mouse hind paw | CIM0216 injection elicits pain responses | [12] |
| Neuron Activation | 1 µM | Mouse DRG neurons | Activated 57% of DRG neurons | [1][4] |
| Neuron Activation | 1 µM | Mouse trigeminal ganglion neurons | Activated 62% of TGN neurons |[4] |
Experimental Protocols
Cell Culture and Transfection
HEK293 (Human Embryonic Kidney) cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum, penicillin (100 U/mL), and streptomycin (B1217042) (100 µg/mL). For stable expression, cells are transfected with a plasmid encoding murine or human TRPM3 using standard lipofection or electroporation methods. Stably expressing cells (HEK-TRPM3) are selected using an appropriate antibiotic, such as G418. For transient transfections, cells are typically used for experiments 24-48 hours post-transfection.[1][7]
Calcium Imaging
Intracellular calcium concentration ([Ca²⁺]i) is measured using ratiometric fluorescent dyes like Fura-2 AM or single-wavelength dyes like Fluo-4 AM.
-
Cell Loading: Cultured cells or isolated primary neurons are incubated with the fluorescent dye (e.g., 2-5 µM Fura-2 AM) in a physiological salt solution for 30-60 minutes at room temperature or 37°C.
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Imaging: Cells are washed and then imaged using an inverted fluorescence microscope equipped with a calcium imaging system. For Fura-2, cells are alternately excited at 340 nm and 380 nm, and the emission is captured at 510 nm. The ratio of fluorescence intensities (F340/F380) is calculated, which is proportional to [Ca²⁺]i.
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Data Analysis: Baseline fluorescence is recorded before the application of CIM0216 or other compounds. The change in fluorescence ratio or intensity upon stimulation is used to quantify the calcium response.[4][5][7]
Electrophysiology (Whole-Cell Patch-Clamp)
Ionic currents through TRPM3 channels are recorded using the whole-cell patch-clamp technique.
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Cell Preparation: HEK-TRPM3 cells or sensory neurons are plated on glass coverslips for recording.
-
Recording Setup: Recordings are performed using a patch-clamp amplifier and data acquisition system. Borosilicate glass pipettes with a resistance of 2-5 MΩ are used.
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Solutions: The standard extracellular solution typically contains (in mM): 150 NaCl, 5 KCl, 1 MgCl₂, 2 CaCl₂, 10 HEPES, and 10 glucose, adjusted to pH 7.4. The intracellular (pipette) solution often contains (in mM): 150 CsCl or KCl, 5 EGTA, 1 MgCl₂, 10 HEPES, adjusted to pH 7.2.
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Voltage Protocol: To elicit currents, a voltage ramp protocol (e.g., from -100 mV to +100 mV over 200 ms) is applied periodically. This allows for the determination of the current-voltage (I-V) relationship, which is characteristically outwardly rectifying for TRPM3.[5][7][8]
-
Data Acquisition: Currents are recorded before, during, and after the application of CIM0216 to measure the agonist-induced current amplitude.
CGRP Release Assay
-
Tissue Preparation: Isolated mouse hind paw skin or trigeminal ganglia are dissected and placed in synthetic interstitial fluid.[7]
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Stimulation: The tissue is incubated for a defined period (e.g., 5-15 minutes) in a solution containing a specific concentration of CIM0216 or a control solution.
-
Sample Collection: The supernatant is collected after the incubation period.
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Quantification: The concentration of CGRP in the supernatant is measured using a commercially available Enzyme Immunoassay (EIA) kit. The amount of released CGRP is normalized to the tissue weight or protein content.[1][7]
Visualizations
Caption: Signaling pathway of CIM0216 action on TRPM3.
Caption: Experimental workflow for whole-cell patch-clamp.
Caption: Logical relationships in TRPM3 channel modulation.
References
- 1. Activation of TRPM3 by a potent synthetic ligand reveals a role in peptide release - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Activation of TRPM3 by a potent synthetic ligand reveals a role in peptide release - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. mdpi.com [mdpi.com]
- 4. pnas.org [pnas.org]
- 5. Functional expression and pharmacological modulation of TRPM3 in human sensory neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. medchemexpress.com [medchemexpress.com]
- 7. researchgate.net [researchgate.net]
- 8. researchgate.net [researchgate.net]
- 9. Activation of gene transcription via CIM0216, a synthetic ligand of transient receptor potential melastatin-3 (TRPM3) channels - PMC [pmc.ncbi.nlm.nih.gov]
- 10. Stimulus–Transcription Coupling of TRPM3 Channels: A Signaling Pathway from the Plasma Membrane to the Nucleus - PMC [pmc.ncbi.nlm.nih.gov]
- 11. researchgate.net [researchgate.net]
- 12. Inhibition of Transient Receptor Potential Melastatin 3 ion channels by G-protein βγ subunits - PMC [pmc.ncbi.nlm.nih.gov]
